Cas no 66-27-3 (Methyl methanesulfonate)

Methyl methanesulfonate Properties

Names and Identifiers

• Methyl methanesulfonate
• MMS
• Methyl methanesulfonate, Comet assay grade
• Methylmethanesulfonate Solution
• as-Dimethyl sulfite
• as-Dimethyl sulphite
• methanesulphonic acid methyl ester
• Methyl mesylate
• methyl methanesulphonate
• Methyl methansulfonate
• Methanesulfonic Acid Methyl Ester
• Methanesulfonic acid, methyl ester
• methylmethane sulfonate
• Methylmethansulfonat
• Methylmethanesulfonate
• Methyl methansulphonate
• Dimethylsulfonate
• FDA 0092
• Methyl ester of methanesulfonic acid
• CB 1540
• Methylmethanesulphonate
• Methyl methanesulfonic acid
• CHEBI:25255
• methylmesylate
• Methylmesilate
• UNII-AT5C31J09G
• BRN 1098586
• WLN: WS1&O1
• NCGC00259643-01
• NSC-50256
• NCGC00253916-01
• Methyl methanesulfonate, certified reference material, TraceCERT(R)
• EN300-1238092
• NCI60_004210
• 66-27-3
• CAS-66-27-3
• CHEMBL313493
• METHYL METHANESULFONATE [HSDB]
• Methyl Methylenesulfonate
• Q3077242
• AT5C31J09G
• Spectrum4_000776
• Mesilate, Methyl
• C19181
• EINECS 200-625-0
• NCGC00090697-05
• 4-04-00-00011 (Beilstein Handbook Reference)
• Methyl methanesulfonate, 99%
• AI3-50052
• Tox21_202094
• DTXSID7020845
• FT-0628902
• methylmethansulfonat-
• CCG-39749
• NCGC00090697-03
• DTXCID10845
• KBioSS_002365
• Z133684226
• KBio2_004930
• Spectrum5_001652
• NCGC00090697-02
• Methyl-D3 methanesulfonate
• Methylester kyseliny methansulfonove [Czech]
• Methylsulfonic acid methyl ester
• M0369
• NSC50256
• KBio3_002251
• KBio2_002362
• LS-1557
• KBio2_007498
• NCGC00090697-06
• AKOS015900695
• MFCD00007557
• Methylmethansulfonat [German]
• W-104766
• BCP34358
• methylmethansulphonate
• C2H6O3S
• SCHEMBL63290
• KBioGR_001192
• AS-10021
• NCGC00090697-04
• Tox21_300299
• SPBio_000794
• Methyl Methane Sulfonate
• InChI=1/C2H6O3S/c1-5-6(2,3)4/h1-2H
• Methylester kyseliny methansulfonove
• Methylsulfonic acid, methyl ester
• Spectrum_001850
• HSDB 5103
• SPECTRUM330003
• Spectrum3_001166
• HY-W004702
• Spectrum2_000917
• CCRIS 396
• BSPBio_002751
• Methanesulfonic acid, methyl ester (6CI,7CI,8CI,9CI)
• NCGC00090697-01
• METHYL METHANESULFONATE [IARC]
• Methanesulfonic acid methyl
• METHYL METHANESULFONATE [MI]
• methanesulfonate methyl
• Methyl ester of methanesulphonic acid
• CS-W004702
• CB1540
• SY012929
• NS00019620
• Methyl Mesilate
• DB-054898
• dimethylsulfonic acid
• NSC 50256
• Methanesulfonate, Methyl
• methyl methylsulfonate
• METHYL METHANESULFONATE (IARC)
• asDimethyl sulfite
• Mesylate, Methyl
• asDimethyl sulphite
• +Expand

• MDL： MFCD00007557
• InChIKey： MBABOKRGFJTBAE-UHFFFAOYSA-N
• Inchi： 1S/C2H6O3S/c1-5-6(2,3)4/h1-2H3
• SMILES： S(C([H])([H])[H])(=O)(=O)OC([H])([H])[H]

Computed Properties

• Exact Mass: 110.00400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 110.004
• Heavy Atom Count: 6
• Complexity: 105
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 51.8

Experimental Properties

• LogP: 0.67320
• PSA: 51.75000
• Merck: 6097
• Refractive Index: n20/D 1.414(lit.)
• Water Partition Coefficient: 200 g/L (20 ºC)
• Boiling Point: 202-203 °C(lit.)
• Melting Point: 20°C
• Flash Point: Fahrenheit: 219.2 ° f
  Celsius: 104 ° c
  
• Solubility: 200g/l
• Color/Form: Colorless liquid. Sensitive to moisture.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong acids, strong bases.
• Solubility: Soluble in water (can be hydrolyzed gradually in aqueous solution), dimethylformamide and propylene glycol, very slightly soluble in non-polar solvents.
• Density: 1.3 g/mL at 25 °C(lit.)